1-(2,4-dichlorobenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-N-(2-ethoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18Cl2N2O3/c1-2-28-19-8-4-3-7-18(19)24-20(26)16-6-5-11-25(21(16)27)13-14-9-10-15(22)12-17(14)23/h3-12H,2,13H2,1H3,(H,24,26)
• InChI Key: DBQAMXQTTHNFAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H18Cl2N2O3
• Molecular Weight: 417.3 g/mol
• CAS No.: 320419-69-0

Description

1-(2,4-dichlorobenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C21H18Cl2N2O3 and its molecular weight is 417.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Conformational Studies

The structural and molecular conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with a similar structural motif, has been explored through X-ray analysis and AM1 molecular orbital methods. These studies offer insights into the molecular geometry, which could be relevant for understanding the properties and potential applications of the 1-(2,4-dichlorobenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide compound. Such analyses contribute to the development of new materials with potential antineoplastic properties (Banerjee et al., 2002).

Anticonvulsant Enaminones Study

Research into the crystal structures of anticonvulsant enaminones has been conducted, showcasing how the structural analysis of such compounds can inform the development of new therapeutic agents. While the specific compound of interest is not directly studied, the methodologies and insights from such research highlight the importance of structural analysis in drug development (Kubicki et al., 2000).

Polymorphism and Catalytic Activity

Investigations into the polymorphism of pyridine-2,6-dicarboxamide derivatives, including their antibacterial activities and catalytic efficiencies in transfer hydrogenation reactions, demonstrate the broad range of scientific research applications for complex organic compounds. Such studies can shed light on the versatility and potential applications of the compound , including its use in catalysis and as an antibacterial agent (Özdemir et al., 2012).

Novel Syntheses and Pharmacological Potential

The synthesis of new 1H-1-pyrrolylcarboxamides with potential pharmacological activity, through methodologies that could be applied to the synthesis and modification of this compound, underscores the continuous pursuit of novel compounds with therapeutic benefits. Such research endeavors contribute to the expansion of the chemical space explored for drug development (Bijev et al., 2003).

Kinase Inhibition for Cancer Therapy

The discovery and development of selective kinase inhibitors for cancer therapy, exemplified by research on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, highlight the potential of structurally related compounds in the treatment of cancer. These studies reflect the critical role of structural and functional analysis in identifying promising therapeutic agents (Schroeder et al., 2009).